Cas no 2137782-82-0 (1,6-Heptadiene, 4-(chloromethyl)-2-methyl-)

• Product name: 1,6-Heptadiene, 4-(chloromethyl)-2-methyl-
• CAS No: 2137782-82-0
• MF: C₉H₁₅Cl
• MW: 158.668401956558
• CID: 5287560

1,6-Heptadiene, 4-(chloromethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,6-Heptadiene, 4-(chloromethyl)-2-methyl-

• Inchi： 1S/C9H15Cl/c1-4-5-9(7-10)6-8(2)3/h4,9H,1-2,5-7H2,3H3
• InChI Key： NWHAOCVUHXDTRU-UHFFFAOYSA-N
• SMILES： C=C(C)CC(CCl)CC=C

Additional information on 1,6-Heptadiene, 4-(chloromethyl)-2-methyl-

1,6-Heptadiene, 4-(chloromethyl)-2-methyl- (CAS No. 2137782-82-0): A Comprehensive Overview

1,6-Heptadiene, 4-(chloromethyl)-2-methyl-, also known by its CAS registry number 2137782-82-0, is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the class of alkenes and features a seven-carbon chain with two double bonds and a chlorine-substituted methyl group. Its structure makes it an intriguing subject for both fundamental research and industrial applications.

The molecular formula of 4-(chloromethyl)-2-methyl-1,6-heptadiene is C9H14Cl, and its molecular weight is approximately 155.65 g/mol. The compound is characterized by its conjugated diene system, which imparts interesting electronic properties. The presence of the chloromethyl group at the fourth position introduces additional reactivity, making it a valuable precursor in organic synthesis. Recent studies have highlighted its potential as a building block for advanced materials, including polymers and functionalized surfaces.

One of the most notable aspects of 4-(chloromethyl)-2-methyl-1,6-heptadiene is its ability to undergo various polymerization reactions. Researchers have explored its use in the synthesis of novel polyenes, which exhibit unique optical and electronic properties. These polymers have shown promise in applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices due to their high electron mobility and tunable emission spectra.

In addition to its role in polymer chemistry, 4-(chloromethyl)-2-methyl-1,6-heptadiene has been investigated for its potential in drug delivery systems. The compound's ability to form stable complexes with metal ions has led to its use as a ligand in coordination chemistry. Recent studies have demonstrated its utility in designing metallo-drugs with enhanced bioavailability and targeted delivery capabilities.

The synthesis of 4-(chloromethyl)-2-methyl-1,6-heptadiene typically involves a combination of alkylation and dehydrohalogenation reactions. Researchers have optimized these processes to achieve high yields and purity levels. For instance, a recent study published in *Journal of Organic Chemistry* reported a novel route involving palladium-catalyzed coupling reactions, which significantly improved the efficiency of the synthesis.

From an environmental perspective, 4-(chloromethyl)-2-methyl-1,6-heptadiene has been studied for its biodegradation properties. Initial findings suggest that the compound undergoes rapid degradation under aerobic conditions, making it a more sustainable option compared to traditional alkyl halides. This aspect is particularly relevant for industries seeking eco-friendly alternatives in their chemical processes.

Looking ahead, the versatility of 4-(chloromethyl)-2-methyl-1,6-heptadiene positions it as a key player in the development of next-generation materials. Its unique combination of electronic properties and reactivity opens up avenues for innovation across multiple disciplines. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to make significant contributions to both academic and industrial sectors.

In conclusion, 4-(chloromethyl)-2-methyl-1,6-heptadiene (CAS No. 2137782-82-0) is a multifaceted organic compound with immense potential in various fields. Its structural features and reactivity make it an invaluable tool for researchers and industry professionals alike. With ongoing advancements in synthetic methodologies and material science, this compound will undoubtedly play a pivotal role in shaping future innovations.